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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of standardized Picloram
protocols against various weed species and alternative herbicides. The information presented
is supported by experimental data to aid in the evaluation and application of this widely used
herbicide.

Overview of Picloram

Picloram is a systemic herbicide belonging to the pyridine carboxylic acid family. It is primarily
used for the control of broadleaf weeds and woody plants in rangeland, pastures, and non-crop
areas.[1] Its mode of action is as a synthetic auxin, mimicking the natural plant growth hormone
indole-3-acetic acid (IAA).[2][3] This leads to uncontrolled and disorganized cell growth in
susceptible plants, ultimately resulting in their death.[3] Picloram is known for its soil
persistence, providing long-term residual control of target species.[1]

Quantitative Performance Data

The following tables summarize the efficacy of a standardized Picloram application and its
common tank mixes across various weed species. The data has been compiled from multiple
studies to provide a comparative overview.
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Table 1: Efficacy of a Standardized Picloram Protocol on
Various Weed Species

A standardized foliar application of Picloram (as Tordon 22K) was applied at a rate of 0.28 kg

acid equivalent per hectare (ae/ha). Efficacy was evaluated as percent control at 12 months

after treatment (MAT).

Target Weed Species

Scientific Name

Percent Control (%)

Leafy Spurge

Euphorbia esula

60%

Spotted Knapweed

Centaurea stoebe

>60% reduction in cover

Spiny Hackberry

Celtis ehrenbergiana

96-98% canopy reduction

Blackbrush Acacia

Vachellia rigidula

65-79% canopy reduction

Pricklypear Opuntia spp. Effective Control
Red Shank Adenostoma sparsifolium 100%
Chamise Adenostoma fasciculatum 100% (at 4 lbs/100 gal)

Eastwood Manzanita

Arctostaphylos glandulosa

100% (at 4 lbs/100 gal)

Scrub Oak Quercus dumosa 60% (at 8 Ibs/100 gal)
California Buckwheat Eriogonum fasciculatum 60%
Woolly Blue-curls Trichostema lanatum 50%

Note: Data is compiled from multiple sources and application rates may have been converted

for standardization. Original studies should be consulted for specific experimental conditions.

Table 2: Comparative Efficacy of Picloram and Tank
Mixes on Leafy Spurge

This table compares the efficacy of Picloram alone and in combination with other herbicides for

the control of Leafy Spurge (Euphorbia esula). Evaluations were conducted at 12 and 24
months after treatment (MAT).[4]
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Herbicide Application Rate Percent Control (12 Percent Control (24
Treatment (per acre) MAT) MAT)
Picloram (Tordon) + )
1 pint + 1 quart 81% 45%
2,4-D
Picloram (Tordon) + ) N
) 1 pint+4 o0z 95% Not specified
Overdrive
Picloram (Tordon) + ]
lpint+1quart+40z 98% 73%

2,4-D + Plateau

Experimental Protocols

The following methodologies are based on standardized procedures for conducting herbicide

efficacy trials.

Standardized Foliar Application Protocol

This protocol is designed to evaluate the efficacy of a foliar-applied herbicide under field

conditions.

» Trial Site Selection: Choose a site with a uniform and sufficient density of the target weed

species.[5] The site should be representative of the intended use area in terms of soil type

and environmental conditions.[6]

o Experimental Design: Employ a randomized complete block design with a minimum of three

to four replicates per treatment.[7][8] Plot sizes should be at least 50 m2 for broadcast

applications.[8] Include an untreated control plot in each replicate for comparison.[5]

» Herbicide Application:

o Apply Picloram at a standardized rate, for example, 0.28 kg ae/ha.

o Use a calibrated sprayer to ensure accurate and uniform application.

o Apply when the target weeds are actively growing to ensure optimal uptake.
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o Record environmental conditions at the time of application, including temperature, wind
speed and direction, and relative humidity.[5]

o Data Collection:

o Assess weed control at predetermined intervals, such as 3, 6, and 12 months after
treatment.

o Use a visual rating scale to estimate the percentage of weed control, where 0% represents
no effect and 100% represents complete Kkill.

o Alternatively, measure the reduction in weed biomass or canopy cover compared to the

untreated control plots.

 Statistical Analysis: Analyze the data using appropriate statistical methods, such as Analysis
of Variance (ANOVA), to determine the significance of treatment effects.[7]

Cut Stump Application Protocol for Woody Plants

This method is effective for controlling individual woody plants.
o Preparation: Cut the tree or shrub as close to the ground as possible, leaving a flat surface.

» Herbicide Application: Immediately after cutting, apply a solution of Picloram (e.g., Tordon
RTU) to the entire cut surface, ensuring the cambium layer (the outer ring of the stump) is

thoroughly coated.[9]

» Evaluation: Monitor the stump for any signs of resprouting. Efficacy is determined by the
percentage of treated stumps that do not resprout.

Visualizations
Signaling Pathway of Picloram (Auxin Mimic)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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